Aging

Description

Aging is a complex, multifactorial biological process characterized by the progressive accumulation of molecular and cellular damage over time. This leads to a gradual decline in physiological function, increased susceptibility to disease, and ultimately, death. Key hallmarks include genomic instability, telomere attrition, epigenetic alterations, loss of proteostasis, mitochondrial dysfunction, cellular senescence, stem cell exhaustion, altered intercellular communication, and chronic inflammation. It is a universal process affecting all living organisms.